![molecular formula C11H17NO B3249842 1-(3-Methoxyphenyl)-2-methylpropan-2-amine CAS No. 198226-66-3](/img/structure/B3249842.png)
1-(3-Methoxyphenyl)-2-methylpropan-2-amine
Overview
Description
Scientific Research Applications
Synthesis and Chemical Behavior
- The study of para-methoxymethamphetamine (PMMA) and methylenedioxymethamphetamine (MDMA) highlighted their similar but distinct discriminative stimulus effects in rats, indicating differences in their psychostimulant-like properties and providing insights into their structural and functional nuances (Glennon et al., 2007).
- Research on the synthesis of L-phenylalanine derivatives introduced an efficient method for activating 1-methoxy-1-oxo-3-phenylpropan-2-aminium chloride, leading to the synthesis of four L-phenylalanine derivatives, demonstrating the compound's utility in organic synthesis (Gao Yu-hu, 2014).
Electronic and Optical Properties
- A study on charge resonance excitations in radical cations of 1,3-bis[di(4-methoxyphenyl)amino]azulene compounds explored their electronic coupling and optical properties, indicating potential applications in electronic materials (Nöll et al., 2007).
- Investigation of the kinetics and mechanisms of reactions of 3-methoxyphenyl thionocarbonates with alicyclic amines provided insights into the chemical behavior of these compounds, contributing to our understanding of their reactivity in synthetic processes (Castro et al., 2001).
Catalysis and Polymer Chemistry
- Research into novel chiral tridentate aminophenol ligands for enantioselective addition of diethylzinc to aldehydes demonstrated the synthesis and application of these ligands in asymmetric synthesis, showcasing the compound's relevance in catalysis (Xiaofeng Yang et al., 2008).
Mechanism of Action
Mode of Action
The compound’s interaction with its targets could potentially lead to alterations in cellular signaling pathways .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, leading to downstream effects such as changes in gene expression, enzyme activity, and cellular metabolism .
Pharmacokinetics
Related compounds have shown varied pharmacokinetic properties, influencing their bioavailability and therapeutic potential .
Result of Action
Similar compounds have been known to exert various effects at the molecular and cellular levels, such as modulating gene expression, altering cellular signaling, and influencing cell proliferation and survival .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-(3-Methoxyphenyl)-2-methylpropan-2-amine. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
1-(3-methoxyphenyl)-2-methylpropan-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-11(2,12)8-9-5-4-6-10(7-9)13-3/h4-7H,8,12H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADHRFCFPPSHSDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC1=CC(=CC=C1)OC)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901278996 | |
Record name | 3-Methoxy-α,α-dimethylbenzeneethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901278996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
198226-66-3 | |
Record name | 3-Methoxy-α,α-dimethylbenzeneethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=198226-66-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methoxy-α,α-dimethylbenzeneethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901278996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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